molecular formula C11H10OS B8590277 Ethanone, 1-(7-methylbenzo[b]thien-3-yl)-

Ethanone, 1-(7-methylbenzo[b]thien-3-yl)-

Cat. No.: B8590277
M. Wt: 190.26 g/mol
InChI Key: PBGIXPDHUQYCFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethanone, 1-(7-methylbenzo[b]thien-3-yl)- is a useful research compound. Its molecular formula is C11H10OS and its molecular weight is 190.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10OS

Molecular Weight

190.26 g/mol

IUPAC Name

1-(7-methyl-1-benzothiophen-3-yl)ethanone

InChI

InChI=1S/C11H10OS/c1-7-4-3-5-9-10(8(2)12)6-13-11(7)9/h3-6H,1-2H3

InChI Key

PBGIXPDHUQYCFD-UHFFFAOYSA-N

Canonical SMILES

CC1=C2C(=CC=C1)C(=CS2)C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

420 mg of borontrifluoride-etherate are added to a mixture of 2 g of 7-methylbenzo[b]thiophene and 1.4 ml acetanhydride at 50° and the mixture warmed to 60° for 80 minutes. The resulting mixture is poured onto ice, extracted with ether and the organic phase washed, dried and concentrated on a rotary evaporator. The residue is chromatographed on silica gel (eluant: n-hexane) to obtain the title compound, contaminated with the 2-acetylisomer, as an oil for direct further reaction.
Quantity
420 mg
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.4 mL
Type
reactant
Reaction Step One

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